Cas no 1443644-46-9 ()

• CAS No: 1443644-46-9
• MF: C₈H₄Cl₃N₃
• MW: 248.496458053589
• CID: 6767918
• PubChem ID: 119086382
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H4Cl3N3/c1-3-2-4(9)12-6-5(3)13-8(11)14-7(6)10/h2H,1H3
• InChI Key： ZJICCEOJXAZIMR-UHFFFAOYSA-N
• SMILES： ClC1C2C(=C(C)C=C(N=2)Cl)N=C(N=1)Cl

Computed Properties

• Exact Mass: 246.947080g/mol
• Monoisotopic Mass: 246.947080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų